2-{[(2-methylbenzyl)sulfanyl]methyl}-1H-benzimidazole

• Molecular Formula: C16H16N2S
• Molecular Weight: 268.4 g/mol
• IUPAC Name: 2-[(2-methylphenyl)methylsulfanylmethyl]-1H-benzimidazole
• InChI: InChI=1S/C16H16N2S/c1-12-6-2-3-7-13(12)10-19-11-16-17-14-8-4-5-9-15(14)18-16/h2-9H,10-11H2,1H3,(H,17,18)
• InChI Key: KIUBOTVFTXCRLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCC2=NC3=CC=CC=C3N2

Description

2-{[(2-methylbenzyl)sulfanyl]methyl}-1H-benzimidazole is a heterocyclic compound that features a benzimidazole core structure. Benzimidazoles are known for their broad spectrum of biological activities and are often used in pharmaceuticals due to their ability to interact with various biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2-methylbenzyl)sulfanyl]methyl}-1H-benzimidazole typically involves the reaction of 2-methylbenzyl chloride with 2-mercaptomethyl-1H-benzimidazole in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the final compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-{[(2-methylbenzyl)sulfanyl]methyl}-1H-benzimidazole undergoes various chemical reactions, including:

Oxidation: The sulfur atom can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The benzylic position can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Catalytic hydrogenation or metal hydrides such as sodium borohydride.

Substitution: Nucleophiles like sodium azide or thiols in the presence of a base.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted benzimidazole derivatives.

Scientific Research Applications

2-{[(2-methylbenzyl)sulfanyl]methyl}-1H-benzimidazole has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor.

Medicine: Investigated for its anticancer, antiviral, and antimicrobial properties.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The compound exerts its effects by interacting with specific molecular targets, such as enzymes or receptors. The benzimidazole core can mimic the structure of natural nucleotides, allowing it to bind to DNA or RNA and interfere with their function. This interaction can inhibit the replication of viruses or the proliferation of cancer cells.